3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-amine

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C9H8FN3O/c10-7-3-1-6(2-4-7)5-8-12-9(11)14-13-8/h1-4H,5H2,(H2,11,12,13)
• InChI Key: SOEJAETWBKZKOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NOC(=N2)N)F
• Molecular Formula: C9H8FN3O
• DSSTOX Substance ID: DTXSID201230228
• Molecular Weight: 193.18 g/mol
• CAS RN: 215519-35-0

Description

Synthesis Analysis

The synthesis of similar compounds involves multiple steps and various reagents. For instance, a related compound was synthesized in five steps starting from 1-[bi-(4-fluorophenyl)methyl]piperazine and ethyl chloroacetate, using microwave irradiation. The structures of the new compounds were characterized by IR spectroscopy, MS, 1H and 13C NMR spectroscopy, and elemental analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using single-crystal X-ray diffraction technique. For example, the title compound of a related study crystallizes in the orthorhombic crystal system of P-2 1 2 1 2 1 space group. The molecular geometry, vibrational frequencies (FT-IR) of the title compound have been calculated using the DFT/ (B3LYP) method with 6-311++ G (d, p) basis set and compared with the experimental data.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, a related compound, 3-(4-chlorophenyl)-5-(((5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)methyl)-1,2,4-oxadiazole (5f), was synthesized and its 1H NMR spectrum was reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, a related compound, 3-(4-chlorophenyl)-5-(((5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)methyl)-1,2,4-oxadiazole (5f), was reported to be a white solid with a melting point of 106.6–108.1 °C.

Scientific Research Applications

Synthesis and Photoreactivity

Research has demonstrated methods for synthesizing fluorinated 1,2,4-oxadiazoles, including derivatives of "3-[(4-Fluorophenyl)methyl]-1,2,4-oxadiazol-5-amine." These methods often involve photochemical reactions that lead to the formation of fluorinated heterocycles, which are of interest due to their potential applications in pharmaceuticals and material science. For instance, the photochemistry of 3-N-alkylamino-5-perfluoroalkyl-1,2,4-oxadiazoles has been investigated, showing pathways leading to 1,3,4-oxadiazoles and 1,2,4-triazoles through photolytic intermediate cleavage and subsequent reactions (Pace et al., 2004).

Antimicrobial and Anticancer Activity

Several studies have explored the antimicrobial and anticancer activities of 1,2,4-oxadiazole derivatives. For example, new series of oxadiazole analogues have been synthesized from 2-aminopyridine, showing antiproliferative and antimicrobial activities. Some compounds exhibited significant anticancer activity against various human cancer cell lines, including leukemia, lung cancer, and breast cancer, highlighting their potential as therapeutic agents (Ahsan & Shastri, 2015).

Material Science Applications

1,2,4-Oxadiazole derivatives have also been studied for their potential applications in material science, particularly in the development of new polymers and materials with special properties. Research into fluorinated poly(1,3,4-oxadiazole-ether-imide)s, for instance, has shown that these materials exhibit high thermal stability and interesting optical properties, making them suitable for various high-performance applications (Hamciuc et al., 2005).

Safety and Hazards

The safety data sheets of similar compounds provide information on their hazards. For example, 4-Fluorophenyl methyl sulfone is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research involving similar compounds involve further studies on their potential applications in cancer treatment, as well as their potential as an antibacterial and antifungal agent. For instance, it is demonstrated that 1,3,4-oxadiazole hybridization with other anticancer pharmacophores have different mechanisms of action by targeting various enzymes and many of the proteins that contribute to cancer cell proliferation.